9-Acetoxy Rubanone
9-Acetoxy Rubanone
Brand Name:
Vulcanchem
CAS No.:
60723-43-5
VCID:
VC0025396
InChI:
InChI=1S/C20H22N2O4/c1-12(23)26-20(18-9-13-6-8-22(18)11-19(13)24)15-5-7-21-17-4-3-14(25-2)10-16(15)17/h3-5,7,10,13,18,20H,6,8-9,11H2,1-2H3/t13-,18+,20-/m0/s1
SMILES:
CC(=O)OC(C1CC2CCN1CC2=O)C3=C4C=C(C=CC4=NC=C3)OC
Molecular Formula:
C₂₀H₂₂N₂O₄
Molecular Weight:
354.4
9-Acetoxy Rubanone
CAS No.: 60723-43-5
Reference Standards
VCID: VC0025396
Molecular Formula: C₂₀H₂₂N₂O₄
Molecular Weight: 354.4
CAS No. | 60723-43-5 |
---|---|
Product Name | 9-Acetoxy Rubanone |
Molecular Formula | C₂₀H₂₂N₂O₄ |
Molecular Weight | 354.4 |
IUPAC Name | [(S)-(6-methoxyquinolin-4-yl)-[(2R,4S)-5-oxo-1-azabicyclo[2.2.2]octan-2-yl]methyl] acetate |
Standard InChI | InChI=1S/C20H22N2O4/c1-12(23)26-20(18-9-13-6-8-22(18)11-19(13)24)15-5-7-21-17-4-3-14(25-2)10-16(15)17/h3-5,7,10,13,18,20H,6,8-9,11H2,1-2H3/t13-,18+,20-/m0/s1 |
SMILES | CC(=O)OC(C1CC2CCN1CC2=O)C3=C4C=C(C=CC4=NC=C3)OC |
Synonyms | (9S)-9-(Acetyloxy)-6’-methoxy-10,11-dinorcinchonan-3-one; _x000B_(8R,9S)-6-Methoxy-3-oxo-9-rubanol Acetate; (8R, 9S)-6’-Methoxy-3-oxoruban-9-yl Acetate; 6’-Methoxy-3-oxo-9-rubanol Acetate; ICQ 9 |
PubChem Compound | 10861157 |
Last Modified | Dec 19 2021 |
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